Cas no 896279-49-5 (2-methanesulfonyl-N-6-(propan-2-yl)-1,3-benzothiazol-2-ylbenzamide)

• Product Name: 2-methanesulfonyl-N-6-(propan-2-yl)-1,3-benzothiazol-2-ylbenzamide
• CAS No: 896279-49-5
• MF: C₁₈H₁₈N₂O₃S₂
• MW: 374.477121829987
• CID: 5842914
• PubChem ID: 7565588
• Update Time: 2025-06-15

2-methanesulfonyl-N-6-(propan-2-yl)-1,3-benzothiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2-methylsulfonyl-N-(6-propan-2-yl-1,3-benzothiazol-2-yl)benzamide
• F2556-0409
• 2-methanesulfonyl-N-[6-(propan-2-yl)-1,3-benzothiazol-2-yl]benzamide
• 896279-49-5
• N-(6-isopropylbenzo[d]thiazol-2-yl)-2-(methylsulfonyl)benzamide
• AKOS024660086
• 2-methanesulfonyl-N-6-(propan-2-yl)-1,3-benzothiazol-2-ylbenzamide

• Inchi： 1S/C18H18N2O3S2/c1-11(2)12-8-9-14-15(10-12)24-18(19-14)20-17(21)13-6-4-5-7-16(13)25(3,22)23/h4-11H,1-3H3,(H,19,20,21)
• InChI Key： DIGINLMBDSLGBF-UHFFFAOYSA-N
• SMILES： C(NC1=NC2=CC=C(C(C)C)C=C2S1)(=O)C1=CC=CC=C1S(C)(=O)=O

Computed Properties

• Exact Mass: 374.07588479g/mol
• Monoisotopic Mass: 374.07588479g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 588
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 113Ų

Additional information on 2-methanesulfonyl-N-6-(propan-2-yl)-1,3-benzothiazol-2-ylbenzamide

Introduction to 2-methanesulfonyl-N-6-(propan-2-yl)-1,3-benzothiazol-2-ylbenzamide (CAS No. 896279-49-5) and Its Emerging Applications in Chemical Biology

The compound 2-methanesulfonyl-N-6-(propan-2-yl)-1,3-benzothiazol-2-ylbenzamide, identified by the CAS number 896279-49-5, represents a significant advancement in the field of chemical biology. This heterocyclic amide derivative has garnered attention due to its unique structural features and promising biological activities. The presence of a methanesulfonyl group and a benzothiazole moiety in its molecular framework endows it with distinct pharmacophoric properties, making it a valuable candidate for further investigation in drug discovery and therapeutic development.

Recent studies have highlighted the potential of 2-methanesulfonyl-N-6-(propan-2-yl)-1,3-benzothiazol-2-ylbenzamide as a modulator of key biological pathways. Its structural design allows for selective interaction with target proteins, which is crucial for developing novel therapeutic agents with improved efficacy and reduced side effects. The benzothiazole ring, a well-known pharmacological scaffold, has been extensively studied for its role in various biological processes, including anti-inflammatory, antimicrobial, and anticancer activities.

One of the most compelling aspects of this compound is its ability to inhibit specific enzymes involved in inflammatory responses. In particular, research has demonstrated that 2-methanesulfonyl-N-6-(propan-2-yl)-1,3-benzothiazol-2-ylbenzamide can modulate the activity of cyclooxygenase (COX) enzymes, which are central to the production of prostaglandins and other pro-inflammatory mediators. By targeting these enzymes, the compound exhibits potential as an anti-inflammatory agent, making it relevant for the treatment of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Moreover, the propan-2-yl substituent in the molecule contributes to its pharmacological profile by enhancing solubility and improving bioavailability. This feature is particularly important for drug development, as it ensures that the compound can be effectively absorbed and distributed throughout the body. The methanesulfonyl group further enhances binding affinity to biological targets by increasing hydrophobic interactions and electrostatic complementarity.

Emerging research also suggests that 2-methanesulfonyl-N-6-(propan-2-yl)-1,3-benzothiazol-2-ylbenzamide may have applications in oncology. Studies indicate that it can interfere with signaling pathways involved in cancer cell proliferation and survival. For instance, it has been shown to inhibit the activity of kinases that are overexpressed in certain types of cancer, thereby blocking tumor growth and metastasis. These findings position this compound as a promising lead for the development of novel anticancer therapies.

The synthesis of 2-methanesulfonyl-N-6-(propan-2-yl)-1,3-benzothiazol-2-ylbenzamide involves a multi-step process that requires careful optimization to ensure high yield and purity. Key synthetic steps include condensation reactions between appropriately substituted benzamides and benzothiazole derivatives, followed by functional group modifications such as sulfonylation. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the propan-2-yl group with high efficiency.

In terms of pharmacokinetic properties, preliminary studies have shown that 2-methanesulfonyl-N-6-(propan-2-y l)-1,3-benzothiazol - 2 - ylbenzamide exhibits favorable metabolic stability and moderate oral bioavailability. These characteristics are essential for its clinical translation, as they ensure that the compound can reach therapeutic levels in the bloodstream after administration. Additionally, its chemical structure suggests that it may be amenable to formulation into various drug delivery systems, further enhancing its potential for therapeutic use.

The growing interest in 2-methanesulfonyl-N - 6 - (propan - 2 - y l) - 1 , 3 - benzothiazol - 2 - y lbenzamide is reflected in the increasing number of patents and publications focusing on its synthesis and biological evaluation. Researchers are exploring various derivatives to optimize its pharmacological properties further. For example, modifications to the substituents on the benzothiazole ring or the amide moiety may enhance potency or selectivity against specific targets.

Future directions in the study of this compound include preclinical testing to assess its safety and efficacy in animal models. Such studies will provide critical data for regulatory submissions and pave the way for human clinical trials. Additionally, computational modeling techniques are being used to predict how 2-methanesulfonyl-N - 6 - (propan - 2 - y l) - 1 , 3 - benzothiazol - 2 - y lbenzamide interacts with biological targets at a molecular level. These insights will guide rational drug design efforts aimed at improving its therapeutic potential.

In conclusion, 2-methanesulfonyl-N - 6 -(propan - 2-y l) - 1 , 3-benzothiazol - 2-y lbenzamide (CAS No .896279 -49 -5) represents a promising compound with significant potential in chemical biology and drug discovery . Its unique structural features , combined with favorable pharmacological properties , make it an attractive candidate for further development . As research continues to uncover new applications for this molecule , it is likely to play an increasingly important role in addressing unmet medical needs .